Cas no 188849-82-3 (N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine)

• Product Name: N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine
• CAS No: 188849-82-3
• MF: C₁₃H₂₃N₃O₈S
• MW: 381.402022600174
• CID: 907577
• PubChem ID: 3413551
• Update Time: 2025-11-02

N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine
• 2-{[N-Acetyl-3-(nitrososulfanyl)valyl]amino}-2-deoxyhexopyranose
• N-(2-DEOXY-A,B-D-GLUCOPYRANOSYL)-S-NITROSO-N-ACETYL-D,L-PENICILLAMINE
• 2-[[2-(AcetylaMino)-3-Methyl-3-(nitrosothio)-1-oxobutyl]aMino]-2-deoxy-D-glucose
• 188849-82-3
• CHEMBL424426
• N-(2-Deoxy-alpha,beta-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine
• SCHEMBL20520535
• glyco-snap-2
• 2-acetamido-3-methyl-3-nitrososulfanyl-N-[2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]butanamide
• J-012174

• Inchi： 1S/C13H23N3O8S/c1-5(18)14-10(13(2,3)25-16-23)11(21)15-7-9(20)8(19)6(4-17)24-12(7)22/h6-10,12,17,19-20,22H,4H2,1-3H3,(H,14,18)(H,15,21)
• InChI Key： MPJKBQQBYUJGPA-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C(C(NC1C(O)OC(CO)C(C1O)O)=O)NC(C)=O)N=O

Computed Properties

• Exact Mass: 381.12100
• Monoisotopic Mass: 381.12058587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 203Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• PSA: 210.06000
• LogP: -0.71900

N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine

N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine: A Comprehensive Overview

N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine (CAS No. 188849-82-3) is a specialized nitrosothiol compound with significant potential in biomedical research. This molecule combines the structural features of deoxyglucose and penicillamine, making it a unique candidate for studying nitric oxide (NO) delivery systems and cellular signaling pathways. Its nitroso group (-NO) attached to the sulfur atom of penicillamine allows for controlled NO release, which is crucial in various physiological processes.

The compound's glycosylated structure enhances its solubility and bioavailability, addressing one of the key challenges in NO donor therapeutics. Researchers are particularly interested in its potential applications for cardiovascular health, neuroprotection, and anti-inflammatory effects. Recent studies have explored its role in ischemia-reperfusion injury models, showing promising results in reducing oxidative stress.

From a chemical perspective, N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine exhibits interesting stability characteristics. Unlike many S-nitrosothiols that decompose rapidly, this compound demonstrates improved stability in physiological conditions, making it more suitable for drug development applications. The acetyl group and sugar moiety contribute to this enhanced stability while maintaining the NO-releasing capacity.

The synthesis of this compound involves sophisticated organic chemistry techniques, particularly in creating the glycosidic bond between the deoxyglucose and penicillamine components. Pharmaceutical chemists are exploring various prodrug strategies using this molecule to improve targeted delivery to specific tissues, especially in the context of metabolic diseases and age-related disorders.

In the current research landscape, there's growing interest in NO-based therapies for chronic conditions. N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine represents an innovative approach that combines glycobiology with nitric oxide signaling. Its potential applications extend to wound healing and tissue regeneration, areas that are receiving increased attention in regenerative medicine.

The compound's mechanism of action involves the gradual release of nitric oxide, which then activates soluble guanylate cyclase, leading to increased cyclic GMP levels. This pathway is fundamental to many physiological processes, including vasodilation and neuronal communication. What makes this molecule particularly interesting is its potential for site-specific activation, especially in tissues with high glucose uptake.

From a commercial perspective, the demand for specialized research chemicals like N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine continues to grow. Pharmaceutical companies and academic institutions are increasingly seeking novel NO donors with improved pharmacokinetic profiles. The global market for nitric oxide modulators is expected to expand significantly, driven by research into cardiovascular therapeutics and neurological applications.

Quality control of this compound requires advanced analytical techniques, particularly HPLC and mass spectrometry to verify purity and confirm the presence of the nitroso functionality. Storage conditions are critical, typically requiring protection from light and maintenance at controlled temperatures to preserve the S-NO bond integrity.

Future research directions for N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine include exploring its potential in combination therapies and developing more efficient synthetic routes. There's particular interest in creating targeted derivatives that could be activated specifically in diseased tissues, reducing potential side effects. The compound's unique structure also makes it a valuable tool for studying redox signaling pathways in various disease models.

For researchers working with this compound, understanding its structure-activity relationship is crucial. The spatial arrangement of the deoxyglucose and penicillamine moieties significantly influences its biological activity. Recent computational studies have provided insights into how modifications to these components might enhance the molecule's therapeutic potential while maintaining its stability profile.

In conclusion, N-(2-Deoxy-α,β-D-glucopyranosyl)-S-nitroso-N-acetyl-D,L-penicillamine represents an exciting area of research at the intersection of medicinal chemistry and biological signaling. Its unique combination of features addresses several challenges in NO donor development, making it a compound of significant interest for both basic research and potential therapeutic applications. As our understanding of nitric oxide biology continues to grow, so too does the potential for innovative molecules like this one to contribute to medical advancements.